Cas no 1798395-91-1 ((2E)-3-phenyl-1-[4-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one)

• Product Name: (2E)-3-phenyl-1-[4-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one
• CAS No: 1798395-91-1
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 5373591
• Update Time: 2025-10-30

(2E)-3-phenyl-1-[4-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-phenyl-1-(4-pyridazin-3-yloxypiperidin-1-yl)prop-2-en-1-one
• (2E)-3-phenyl-1-[4-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C18H19N3O2/c22-18(9-8-15-5-2-1-3-6-15)21-13-10-16(11-14-21)23-17-7-4-12-19-20-17/h1-9,12,16H,10-11,13-14H2/b9-8+
• InChI Key： PYSPTFHIUTUQQN-CMDGGOBGSA-N
• SMILES： C(N1CCC(OC2=NN=CC=C2)CC1)(=O)/C=C/C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-3-phenyl-1-[4-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one

Comprehensive Overview of (2E)-3-phenyl-1-[4-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one (CAS No. 1798395-91-1)

The compound (2E)-3-phenyl-1-[4-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one (CAS No. 1798395-91-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core linked to a pyridazine moiety via an ether bond, and a propenone group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. The (2E)-3-phenyl-1-[4-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one structure aligns with this trend, as its pharmacophore exhibits high binding affinity to specific protein targets. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for its bioactivity and selectivity.

The synthesis of CAS No. 1798395-91-1 involves multi-step organic reactions, including etherification, amination, and condensation processes. Its stereochemistry (E-configuration) is critical for its biological activity, as it influences the molecule's interaction with enzymatic pockets. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity, ensuring reproducibility in research settings.

One of the most searched questions in the context of pyridazine-containing compounds is their role in drug discovery. The pyridazin-3-yloxy group in this molecule is known to enhance lipophilicity and hydrogen-bonding capacity, which are key factors in improving drug-like properties. Additionally, the piperidine ring contributes to the molecule's conformational flexibility, allowing it to adapt to diverse binding sites.

From an SEO perspective, terms like "kinase inhibitor design," "piperidine derivatives in medicine," and "pyridazine-based bioactive molecules" are frequently queried by researchers. This reflects the growing interest in structure-activity relationship (SAR) studies for such compounds. The (2E)-3-phenyl-1-[4-(pyridazin-3-yloxy)piperidin-1-yl]prop-2-en-1-one exemplifies how subtle modifications in molecular architecture can lead to significant changes in pharmacokinetics and therapeutic efficacy.

In conclusion, CAS No. 1798395-91-1 represents a fascinating case study in modern medicinal chemistry. Its combination of a phenylpropenone scaffold with heterocyclic elements underscores the importance of hybrid structures in advancing precision medicine. As the scientific community continues to explore its applications, this compound is poised to contribute to breakthroughs in targeted therapy and molecular design.